1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine

• IUPAC Name: [4-[(2-fluorophenyl)methyl]piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H21FN2O2/c1-24-17-8-6-15(7-9-17)19(23)22-12-10-21(11-13-22)14-16-4-2-3-5-18(16)20/h2-9H,10-14H2,1H3
• InChI Key: GAFOVUXWPBHEDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine, also known as FMP, is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has also been shown to bind to the serotonin and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to have various biochemical and physiological effects in the body. In cancer research, 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease research, 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of the disease. In depression research, 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters that play a role in regulating mood.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine in lab experiments is that it has been shown to have potential therapeutic applications in the treatment of various diseases. Another advantage is that 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine is relatively easy to synthesize and purify. One limitation of using 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine. One direction is to further investigate its potential therapeutic applications in the treatment of various diseases. Another direction is to study its mechanism of action in more detail, which could lead to the development of more targeted therapies. Additionally, future research could focus on the optimization of the synthesis method for 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine, which could lead to more efficient and cost-effective production.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine involves the reaction of 1-(2-fluorobenzyl)piperazine with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been studied for its potential therapeutic applications in the treatment of various diseases such as cancer, Alzheimer's disease, and depression. In cancer research, 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In Alzheimer's disease research, 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of the disease. In depression research, 1-(2-fluorobenzyl)-4-(4-methoxybenzoyl)piperazine has been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters that play a role in regulating mood.